Cas no 19900-65-3 (4,4'-Methylenebis(2-ethylbenzenamine))

4,4'-Methylenebis(2-ethylbenzenamine) is a high-purity aromatic diamine primarily used as a curing agent in epoxy resin systems. Its molecular structure, featuring two ethyl-substituted benzene rings linked by a methylene bridge, contributes to enhanced thermal stability and mechanical properties in cured epoxy formulations. The compound exhibits excellent reactivity with epoxy resins, facilitating efficient crosslinking and resulting in durable, high-performance polymer networks. Its compatibility with various epoxy systems makes it suitable for applications requiring robust chemical resistance and elevated temperature performance. The product is commonly utilized in advanced composites, adhesives, and coatings where long-term durability and structural integrity are critical. Proper handling requires adherence to standard safety protocols for aromatic amines.
4,4'-Methylenebis(2-ethylbenzenamine) structure
19900-65-3 structure
Product Name:4,4'-Methylenebis(2-ethylbenzenamine)
CAS No:19900-65-3
MF:C17H22N2
MW:254.369984149933
MDL:MFCD00128916
CID:51424
PubChem ID:88306
Update Time:2025-05-24

4,4'-Methylenebis(2-ethylbenzenamine) Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Methylenebis(2-ethylaniline)
    • 4,4'-Diamino-3,3'-diethyl-diphenylmethane
    • 4,4'-methylenebis(2-ethylbenzenamine)
    • 4,4'-METHYLENE-BIS(2-ETHYLBENZENEAMINE) ME-DDM LIGHTYELLOWTOBROWNOILYLIQUID
    • 4-[(4-amino-3-ethylphenyl)methyl]-2-ethylaniline
    • 3,3'-diethyl-4,4'-diaminodiphenylmethane
    • 4,4'-diamino-3,3'-diethyldiphenylmethane
    • EINECS 243-420-1
    • MOEA
    • mboea
    • ME-DDM
    • ACETOCURE MBOEA
    • METHYLENE BIS-O-ETHYLANILINE
    • Methylene-bis-2-ethylaniline
    • bis(4-Amino-3-ethylphenyl)methane
    • 4,4'-METHYLENE-BIS(2-ETHYLANILINE)
    • 4,4'-METHYLENE BIS(O-ETHYL ANILINE)
    • Benzenamine, 4,4'-methylenebis[2-ethyl-
    • 4,4'-Methylenebis(o-ethylaniline)
    • Benzenamine, 4,4'-methylenebis(2-ethyl-
    • Y12TKY67B0
    • 4-[(4-amino-3-ethyl-phenyl)methyl]-2-ethyl-aniline
    • Aniline, 4,4'-methylenebis(o-ethyl-
    • 4,4'-Methylenebis(2-ethylbenzamine)
    • MOE-A
    • Methylene b
    • BRN 2856397
    • CIBA 2976
    • 19900-65-3
    • A855622
    • W-107662
    • EPORESIT T-58
    • FT-0738790
    • 2,2'-diethyl-4,4'-methylenedianiline
    • RUTAPOX SL
    • 4,4/'-Methylenebis(2-ethylbenzenamine)
    • AKOS015964370
    • MFCD00128916
    • JER CURE 113
    • Q27294116
    • EPICURE 113
    • 4,4-METHYLENEBIS(O-ETHYLANILINE)
    • BS-21928
    • SCHEMBL237448
    • M3167
    • METHYLENEBIS(2-ETHYLBENZENAMINE), 4,4'-
    • LAROMIN C-260
    • 4,4'-Methylene-Bis(2-ethylbenzeneamine) [ME-DDM]
    • AC-18375
    • DIMETHYLDICYKAN
    • NS00019955
    • UNII-Y12TKY67B0
    • CS-0152552
    • ANCAMINE 2049
    • LAROMIN C 260
    • 4,4'-Methylene-bis-(2-ethylaniline)
    • DTXSID2051841
    • LAROMIN C260
    • 4,4’-methylenebis(o-ethyl-anilin
    • CBEVWPCAHIAUOD-UHFFFAOYSA-N
    • DB-065989
    • 4,4'Methylenebis(2ethylaniline)
    • 4,4'Methylenebis(oethylaniline)
    • Benzenamine, 4,4'methylenebis(2ethyl
    • 4,4'Diamino3,3'diethyldiphenylmethane
    • Aniline, 4,4'methylenebis(oethyl
    • FM55213
    • Bis(4amino3ethylphenyl)methane
    • 243-420-1
    • 4,4'-Methylenebis[2-ethylbenzenamine]
    • DTXCID3030397
    • 4,4'-Methylenebis(2-ethylbenzenamine)
    • MDL: MFCD00128916
    • Inchi: 1S/C17H22N2/c1-3-14-10-12(5-7-16(14)18)9-13-6-8-17(19)15(4-2)11-13/h5-8,10-11H,3-4,9,18-19H2,1-2H3
    • InChI Key: CBEVWPCAHIAUOD-UHFFFAOYSA-N
    • SMILES: NC1=CC=C(C=C1CC)CC1=CC=C(C(CC)=C1)N
    • BRN: 2856397

Computed Properties

  • Exact Mass: 254.17800
  • Monoisotopic Mass: 254.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.0344 (rough estimate)
  • Boiling Point: 387.59°C (rough estimate)
  • Refractive Index: 1.5794 (estimate)
  • PSA: 52.04000
  • LogP: 4.72900

4,4'-Methylenebis(2-ethylbenzenamine) Security Information

  • Hazard Category Code: 22-40-50/53
  • Safety Instruction: 36/37-60-61
  • Hazardous Material Identification: Xn N
  • Safety Term:36/37-60-61
  • Risk Phrases:R22

4,4'-Methylenebis(2-ethylbenzenamine) Customs Data

  • HS CODE:2921590090
  • Customs Data:

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4,4'-Methylenebis(2-ethylbenzenamine) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M909122-500ml
4,4'-Methylenebis(2-ethylbenzenamine)
19900-65-3 95%
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¥1,380.00 2022-01-10
TRC
M236815-1g
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$ 45.00 2022-06-02
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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Chemenu
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4,4'-Methylenebis(2-ethylbenzenamine) Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:19900-65-3)
Order Number:SFD1843
Stock Status:
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:03
Price ($):
Email:sales1@senfeida.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:19900-65-3)4,4'-Methylenebis(2-ethylbenzenamine)(H256)
Order Number:sfd11111
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on 4,4'-Methylenebis(2-ethylbenzenamine)

4,4'-Methylenebis(2-ethylbenzenamine) Overview

4,4'-Methylenebis(2-ethylbenzenamine), also known by its CAS No. 19900-65-3, is a significant compound in the field of organic chemistry and materials science. This compound has garnered attention due to its unique chemical structure and versatile applications across various industries. The molecule consists of two benzene rings connected by a methylene group (-CH₂-) and each ring is substituted with an ethyl group at the 2-position and an amino group (-NH₂) at the 4-position. This configuration imparts the compound with distinctive electronic and steric properties, making it valuable for both academic research and industrial applications.

The synthesis of 4,4'-Methylenebis(2-ethylbenzenamine) involves a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent amination processes. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

In terms of physical properties, 4,4'-Methylenebis(2-ethylbenzenamine) exhibits a melting point of approximately 115°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its thermal stability is notable, allowing it to be used in high-temperature applications without significant degradation. The compound's UV-vis spectrum shows absorption bands in the range of 270-300 nm, which is indicative of its conjugated aromatic system.

The applications of 4,4'-Methylenebis(2-ethylbenzenamine) span multiple domains. In polymer science, it serves as a precursor for synthesizing advanced polyurethanes and epoxy resins due to its ability to form strong intermolecular hydrogen bonds. Recent studies have highlighted its potential in developing high-performance adhesives with improved tackiness and durability under harsh conditions.

In the field of electronics, 4,4'-Methylenebis(2-ethylbenzenamine) has been utilized as a dopant in organic light-emitting diodes (OLEDs) to enhance charge transport properties. Its electron-donating amino groups facilitate efficient electron injection from the cathode to the emitting layer, leading to brighter and more efficient devices.

Beyond these technical applications, researchers are exploring the biological activity of 4,4'-Methylenebis(2-ethylbenzenamine). Preliminary in vitro studies suggest that it may exhibit antioxidant properties due to its conjugated aromatic system, which can scavenge free radicals effectively. This opens up possibilities for its use in pharmaceuticals or nutraceuticals as a potential health supplement.

The environmental impact of 4,4'-Methylenebis(2-ethylbenzenamine) has also been a subject of recent research. Studies indicate that under aerobic conditions, the compound undergoes biodegradation at a moderate rate, with complete mineralization achieved within 60 days under controlled laboratory settings. This suggests that while it is not immediately harmful to ecosystems, proper disposal methods should still be employed to minimize ecological disruption.

In conclusion, 4,4'-Methylenebis(2-ethylbenzenamine), CAS No. 19900-65-3 stands out as a multifaceted compound with promising potential across various scientific and industrial landscapes. Continued research into its synthesis methods, application domains, and environmental behavior will undoubtedly unlock further innovations and optimizations in the coming years.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:19900-65-3)
SFD1843
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:19900-65-3)4,4'-Methylenebis(2-ethylbenzenamine)(H256)
sfd11111
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email